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Compound of Interest

5-Bromo-2-fluoro-4-
Compound Name: o
methoxybenzoic acid

cat. No.: B1292709

An In-depth Technical Guide to the Safety and Handling of 5-Bromo-2-fluoro-4-
methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
5-Bromo-2-fluoro-4-methoxybenzoic acid (CAS No. 949014-42-0). The information is
intended to guide laboratory personnel in the safe use, storage, and disposal of this compound,
minimizing the risk of exposure and ensuring a safe working environment.

Chemical and Physical Properties

Proper identification and understanding of the physical characteristics of a chemical are
foundational to its safe handling.
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Property Value Reference
CAS Number 949014-42-0 [1]
Molecular Formula CsHeBIrFOs [1]
Molecular Weight 249.03 g/mol [1]
Appearance Solid [2]
Purity >96% [1]
Storage Temperature Room Temperature [1]

Hazard Identification and GHS Classification

5-Bromo-2-fluoro-4-methoxybenzoic acid is classified as a hazardous substance. The
following table summarizes its GHS classification.

GHS Classification = Hazard Statement Pictogram Signal Word
Skin Irritation H315: Causes skin )

L GHSO07 Warning
(Category 2) irritation
Serious Eye lIrritation H319: Causes serious ]

o GHSO07 Warning

(Category 2) eye irritation
Specific Target Organ

o ] H335: May cause ]
Toxicity (Single ) o GHSO07 Warning
respiratory irritation
Exposure, Category 3)

Acute Toxicity (Oral, H302: Harmful if )
GHSO07 Warning
Category 4) swallowed

References:[1][2][3][4][5]

Experimental Protocols: Safe Handling and
Personal Protection

Adherence to strict experimental protocols is crucial when working with this compound.
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Engineering Controls

o Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to minimize
inhalation of dust or vapors.[3][6] Ensure that eyewash stations and safety showers are
readily accessible and in close proximity to the workstation.[6][7]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory:

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
EN166 (EU) or NIOSH (US) standards.[3][6]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing to prevent skin contact.[3][6]

» Respiratory Protection: If engineering controls are insufficient or during activities with a high
potential for dust generation, use a NIOSH-approved respirator with an appropriate
particulate filter.[3][8]

General Hygiene Practices

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][6]

e Wash hands and any exposed skin thoroughly after handling.[3][9]

» Do not eat, drink, or smoke in areas where this chemical is handled or stored.
» Remove contaminated clothing and wash it before reuse.[3][6]

Storage and Disposal Protocols
Storage

» Store in a cool, dry, and well-ventilated place.[6][9]
o Keep the container tightly closed to prevent moisture ingress and contamination.[3][9]

o Store locked up.[3][6]
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o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[6][8]

Disposal

» Dispose of contents and container in accordance with local, regional, and national
regulations.[3][9]

o Waste should be handled by a licensed professional waste disposal service.[10]

Emergency and First Aid Procedures

Immediate and appropriate response is critical in the event of an exposure.

Exposure Route First Aid Measures

Move the person to fresh air and keep them
Inhalation comfortable for breathing. If you feel unwell, call
a POISON CENTER or doctor.[3][9]

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact s .
water. If skin irritation occurs, get medical

advice/attention.[3][9]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact . . o .

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][9]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a POISON CENTER or doctor if

you feel unwell.[3][6]

References:[3][6][9]

Accidental Release Measures
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» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 3.2. Avoid dust formation.[3][6]

e Environmental Precautions: Prevent the substance from entering drains or waterways.[3]

o Containment and Cleanup: Carefully sweep or scoop up the spilled material and place it into
a suitable, labeled container for disposal. Avoid creating dust.[6]

Visualized Workflows and Hazard Relationships

The following diagrams illustrate key safety workflows and the logical relationships between the

identified hazards.
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Preparation & Handling
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l
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Post-Handling
4
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l

Dispose of Waste Properly

l

Remove PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for safely handling 5-Bromo-2-fluoro-4-methoxybenzoic acid.
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5-Bromo-2-fluoro-4-methoxybenzoic Acid

Chemical Compound
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Caption: Logical relationship of hazards associated with different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2-fluoro-4-methoxybenzoic acid safety and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292709#5-bromo-2-fluoro-4-methoxybenzoic-acid-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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